Silane, dimethyl[(2-methyl-2-propenyl)oxy](1,1,2-trimethylpropyl)-

• CAS No.: 111160-62-4
• Molecular Formula: C12H26OSi
• Molecular Weight: 214.42 g/mol
• IUPAC Name: 2,3-dimethylbutan-2-yl-dimethyl-(2-methylprop-2-enoxy)silane
• InChI: InChI=1S/C12H26OSi/c1-10(2)9-13-14(7,8)12(5,6)11(3)4/h11H,1,9H2,2-8H3
• InChI Key: JECVNGZVMLWNTO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)(C)[Si](C)(C)OCC(=C)C

Description

Silane, dimethyl(2-methyl-2-propenyl)oxy- is a complex organosilicon compound It is characterized by the presence of a silane group bonded to various organic moieties, including dimethyl, 2-methyl-2-propenyl, and 1,1,2-trimethylpropyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Silane, dimethyl(2-methyl-2-propenyl)oxy- typically involves the reaction of appropriate organosilicon precursors with organic reagents under controlled conditions. One common method involves the hydrosilylation reaction, where a silane compound reacts with an alkene in the presence of a catalyst, such as platinum or rhodium complexes . The reaction conditions often include moderate temperatures and inert atmospheres to prevent unwanted side reactions.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale hydrosilylation processes using continuous flow reactors. These reactors allow for precise control over reaction parameters, ensuring high yields and purity of the final product. The use of advanced catalysts and optimized reaction conditions further enhances the efficiency of the industrial production process .

Chemical Reactions Analysis

Types of Reactions

Silane, dimethyl(2-methyl-2-propenyl)oxy- can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form silanols or siloxanes.

Reduction: Reduction reactions can convert the compound into simpler silanes.

Substitution: The compound can participate in nucleophilic substitution reactions, where one of its organic groups is replaced by another nucleophile.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles like halides for substitution reactions. The reactions are typically carried out under controlled temperatures and inert atmospheres to ensure selectivity and yield .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield silanols or siloxanes, while substitution reactions can produce a variety of organosilicon compounds with different functional groups .

Scientific Research Applications

Silane, dimethyl(2-methyl-2-propenyl)oxy- has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of advanced organosilicon compounds and materials.

Biology: The compound can be used in the modification of biomolecules for enhanced stability and functionality.

Industry: The compound is used in the production of specialty coatings, adhesives, and sealants.

Mechanism of Action

The mechanism of action of Silane, dimethyl(2-methyl-2-propenyl)oxy- involves its interaction with various molecular targets and pathways. The compound can form stable bonds with organic and inorganic substrates, enhancing their properties. In biological systems, it can modify biomolecules through covalent bonding, leading to improved stability and functionality .

Comparison with Similar Compounds

Similar Compounds

Silane, dimethyl-: A simpler organosilicon compound with fewer organic groups.

Silane, trimethyl-2-propenyl-: Contains a trimethylsilyl group bonded to a propenyl group.

Silane, dimethyldi-2-propenyl-: Features two propenyl groups bonded to a dimethylsilane core.

Uniqueness

Silane, dimethyl(2-methyl-2-propenyl)oxy- is unique due to its complex structure, which imparts distinct chemical properties and reactivity. Its combination of different organic groups allows for versatile applications in various fields, making it a valuable compound for scientific research and industrial use .